84-85-5

4-Methoxy-1-naphthol

In Stock

• CAS RN:
• 84-85-5

• Formula:
• C11H10O2

• InChI:
• InChI=1S/C11H10O2/c1-13-11-7-6-10(12)8-4-2-3-5-9(8)11/h2-7,12H,1H3

• InChIKey:
• BOTGCZBEERTTDQ-UHFFFAOYSA-N

• 4-Methoxy-1-naphthol, also known as walrycin a, belongs to the class of organic compounds known as naphthols and derivatives. These are naphthalene derivatives carrying one or more hydroxyl (-OH) groups at any ring position. 4-Methoxy-1-naphthol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-methoxy-1-naphthol is primarily located in the membrane (predicted from logP). Outside of the human body, 4-methoxy-1-naphthol can be found in beverages, herbs and spices, and tea. This makes 4-methoxy-1-naphthol a potential biomarker for the consumption of these food products.

1-(3,4-Dimethylphenyl)-2-methylpropan-1-one

In Stock

• CAS RN:
• 68884-85-5

• Formula:
• C12H16O

• InChI:
• InChI=1S/C12H16O/c1-8(2)12(13)11-6-5-9(3)10(4)7-11/h5-8H,1-4H3

• InChIKey:
• JSRDAGUHPKABEV-UHFFFAOYSA-N

• 1-(3,4-Dimethylphenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.

(4-tert-butyl-1-ethynylcyclohexyl) carbamate

Usually In Stock

• CAS RN:
• 63884-85-5

• Formula:
• C13H21NO2

• InChI:
• InChI=1S/C13H21NO2/c1-5-13(16-11(14)15)8-6-10(7-9-13)12(2,3)4/h1,10H,6-9H2,2-4H3,(H2,14,15)

• InChIKey:
• YQBAJGLIODBQFB-UHFFFAOYSA-N

• (4-tert-butyl-1-ethynylcyclohexyl) carbamate is a useful research compound. Its molecular formula is C13H21NO2 and its molecular weight is 223.31 g/mol. The purity is usually 95%.

Arginyl-arginyl-ornithyl-threonyl-ornithyl-lysyl-tyrosine

Usually In Stock

• CAS RN:
• 97984-85-5

• Formula:
• C41H74N16O10

• InChI:
• InChI=1S/C41H74N16O10/c1-19(58)31(50)36(63)28-20(18-26(39(66)67)57(38(65)25(49)10-5-15-44)37(64)24(48)8-2-3-13-42)27(32(59)22(46)11-6-16-55-40(51)52)29(34(61)23(47)12-7-17-56-41(53)54)35(62)30(28)33(60)21(45)9-4-14-43/h19,21-26,31,58,62H,2-18,42-50H2,1H3,(H,66,67)(H4,51,52,55)(H4,53,54,56)/t19?,21-,22-,23-,24-,25-,26-,31-/m0/s1

• InChIKey:
• QGLYXUPXROIPBP-YQPPJVMGSA-N

• Arginyl-arginyl-ornithyl-threonyl-ornithyl-lysyl-tyrosine is a useful research compound. Its molecular formula is C41H74N16O10 and its molecular weight is 951.1 g/mol. The purity is usually 95%.

Aziridine, 1,1'-(sulfonyldiethylene)bis-

Usually In Stock

• CAS RN:
• 13784-85-5

• Formula:
• C8H16N2O2S

• InChI:
• InChI=1S/C8H16N2O2S/c11-13(12,7-5-9-1-2-9)8-6-10-3-4-10/h1-8H2

• InChIKey:
• YAJMVBVTMODENJ-UHFFFAOYSA-N

• Aziridine, 1,1'-(sulfonyldiethylene)bis- is a useful research compound. Its molecular formula is C8H16N2O2S and its molecular weight is 204.29 g/mol. The purity is usually 95%.

Methyl 2,5,6-trichloropyrimidine-4-carboxylate

In Stock

• CAS RN:
• 89284-85-5

• Formula:
• C6H3Cl3N2O2

• InChI:
• InChI=1S/C6H3Cl3N2O2/c1-13-5(12)3-2(7)4(8)11-6(9)10-3/h1H3

• InChIKey:
• TVFOOGACHSHHSX-UHFFFAOYSA-N

• Methyl 2,5,6-trichloropyrimidine-4-carboxylate is a useful research compound. Its molecular formula is C6H3Cl3N2O2 and its molecular weight is 241.5 g/mol. The purity is usually 95%.

1,1,3,3,5,5,7,7-Octabutyl-1,7-bis[(4-nitrobenzoyl)oxy]tetrastannoxane

Usually In Stock

• CAS RN:
• 110784-85-5

• Formula:
• C46H80N2O11Sn4

• InChI:
• InChI=1S/2C7H5NO4.8C4H9.3O.4Sn/c2*9-7(10)5-1-3-6(4-2-5)8(11)12;8*1-3-4-2;;;;;;;/h2*1-4H,(H,9,10);8*1,3-4H2,2H3;;;;;;;/q;;;;;;;;;;;;;;;2*+1/p-2

• InChIKey:
• VHCMZXXOSHQRFT-UHFFFAOYSA-L

• 1,1,3,3,5,5,7,7-Octabutyl-1,7-bis[(4-nitrobenzoyl)oxy]tetrastannoxane is a useful research compound. Its molecular formula is C46H80N2O11Sn4 and its molecular weight is 1312.0 g/mol. The purity is usually 95%.

2-(4-Fluorophenyl)-3'-iodoacetophenone

In Stock

• CAS RN:
• 898784-85-5

• Formula:
• C14H10FIO

• InChI:
• InChI=1S/C14H10FIO/c15-12-6-4-10(5-7-12)8-14(17)11-2-1-3-13(16)9-11/h1-7,9H,8H2

• InChIKey:
• WVSLRBSSZMLUEY-UHFFFAOYSA-N

• 2-(4-Fluorophenyl)-3'-iodoacetophenone is a useful research compound. Its molecular formula is C14H10FIO and its molecular weight is 340.13 g/mol. The purity is usually 95%.

Pyridin-2-YL-thiophen-3-YL-acetonitrile

Usually In Stock

• CAS RN:
• 864684-85-5

• Formula:
• C11H8N2S

• InChI:
• InChI=1S/C11H8N2S/c12-7-10(9-4-6-14-8-9)11-3-1-2-5-13-11/h1-6,8,10H

• InChIKey:
• YFVRMVBPYQHUHS-UHFFFAOYSA-N

• Pyridin-2-YL-thiophen-3-YL-acetonitrile is a useful research compound. Its molecular formula is C11H8N2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.

Benzene, 2-azido-1,3-difluoro-

In Stock

• CAS RN:
• 102284-85-5

• Formula:
• C6H3F2N3

• InChI:
• InChI=1S/C6H3F2N3/c7-4-2-1-3-5(8)6(4)10-11-9/h1-3H

• InChIKey:
• XPVKWBQVANKPLZ-UHFFFAOYSA-N

• Benzene, 2-azido-1,3-difluoro- is a useful research compound. Its molecular formula is C6H3F2N3 and its molecular weight is 155.1 g/mol. The purity is usually 95%.

Fluoroazomycin arabinoside F-18

Usually In Stock

• CAS RN:
• 864084-85-5

• Formula:
• C8H10FN3O5

• InChI:
• InChI=1S/C8H10FN3O5/c9-3-4-5(13)6(14)7(17-4)11-2-1-10-8(11)12(15)16/h1-2,4-7,13-14H,3H2/t4-,5-,6+,7+/m1/s1/i9-1

• InChIKey:
• LPZSRGRDVVGMMX-FJBGPTLJSA-N

• Fluoroazomycin arabinoside F-18 is under investigation in clinical trial NCT03257150 (A Study of the Use of Irreversible Electroporation in Pancreatic Ductal Cancer).
  Fluorine F 18-fluoroazomycin Arabinoside is a radiofluorinated 2-nitroimidazole derivative with positron-emitting radioisotope activity. Upon administration, fluorine F 18-fluoroazomycin arabinoside is reduced under hypoxic conditions in the tumor microenvironment to a reactive species that covalently binds to intracellular macromolecules, providing a quantitative measure of viable hypoxic tissue when imaged with positron emission tomography. Compared to 18F-misonidazole, fluorine F 18-fluoroazomycin arabinoside has a lower octanol:water partition coefficient;  it therefore has less tendency to accumulate in lipophilic tissues and exhibits a faster renal clearance, which may result in improved imaging of...

N-ethyl-3,5-dimethyl-N-(2-methylpropyl)-1H-pyrazole-4-sulfonamide hydrochloride

In Stock

• CAS RN:
• 1239484-85-5

• Formula:
• C11H22ClN3O2S

• InChI:
• InChI=1S/C11H21N3O2S.ClH/c1-6-14(7-8(2)3)17(15,16)11-9(4)12-13-10(11)5;/h8H,6-7H2,1-5H3,(H,12,13);1H

• InChIKey:
• JOEPIWKRDPVERY-UHFFFAOYSA-N

• N-ethyl-3,5-dimethyl-N-(2-methylpropyl)-1H-pyrazole-4-sulfonamide hydrochloride is a useful research compound. Its molecular formula is C11H22ClN3O2S and its molecular weight is 295.83 g/mol. The purity is usually 95%.

1-(3-(4-Bromophenoxy)propyl)-4-ethylpiperazine

In Stock

• CAS RN:
• 1001784-85-5

• Formula:
• C15H23BrN2O

• InChI:
• InChI=1S/C15H23BrN2O/c1-2-17-9-11-18(12-10-17)8-3-13-19-15-6-4-14(16)5-7-15/h4-7H,2-3,8-13H2,1H3

• InChIKey:
• NWNPCGDUVMASTR-UHFFFAOYSA-N

• 1-(3-(4-Bromophenoxy)propyl)-4-ethylpiperazine is a useful research compound. Its molecular formula is C15H23BrN2O and its molecular weight is 327.26 g/mol. The purity is usually 95%.

tert-Butyl (4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate

Usually In Stock

• CAS RN:
• 1289384-85-5

• Formula:
• C16H26N4O2S

• InChI:
• InChI=1S/C16H26N4O2S/c1-16(2,3)22-15(21)19-12-7-5-11(6-8-12)18-13-9-10-17-14(20-13)23-4/h9-12H,5-8H2,1-4H3,(H,19,21)(H,17,18,20)

• InChIKey:
• PAWZEWNWTGKJCN-UHFFFAOYSA-N

• Tert-Butyl (4-((2-(methylthio)pyrimidin-4-yl)amino)cyclohexyl)carbamate is a useful research compound. Its molecular formula is C16H26N4O2S and its molecular weight is 338.5. The purity is usually 95%.

6-Tert-butyl-2-[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379984-85-5

• Formula:
• C20H29F2N3O2

• InChI:
• InChI=1S/C20H29F2N3O2/c1-19(2,3)16-4-5-17(26)25(23-16)15-8-12-24(13-9-15)18(27)14-6-10-20(21,22)11-7-14/h4-5,14-15H,6-13H2,1-3H3

• InChIKey:
• YVYFVMOVPHVLNH-UHFFFAOYSA-N

• 6-Tert-butyl-2-[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C20H29F2N3O2 and its molecular weight is 381.468. The purity is usually 95%.